Cas no 2171849-84-4 (3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid)

• Product Name: 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid
• CAS No: 2171849-84-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5928104
• PubChem ID: 165804277
• Update Time: 2025-05-20

3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid
• 2171849-84-4
• EN300-1498405
• 3-(2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}ethoxy)propanoic acid

• Inchi： 1S/C27H32N2O6/c30-24(31)12-16-34-17-15-28-25(32)27(13-6-1-7-14-27)29-26(33)35-18-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,23H,1,6-7,12-18H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： IVGDILQYTFMBLI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCCOCCC(=O)O)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid

3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid (CAS No. 2171849-84-4): An Overview

3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid (CAS No. 2171849-84-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other bioactive molecules. Its unique structure and properties make it an essential building block in the development of novel therapeutic agents.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The presence of the Fmoc group in 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid allows for the selective protection of the amino group, facilitating stepwise synthesis of complex peptides and proteins. This is particularly important in the development of therapeutic peptides, which often require precise control over the sequence and conformation of the amino acids.

Recent studies have highlighted the potential applications of this compound in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid can be used as a key intermediate in the synthesis of cyclic peptides with potent anti-inflammatory properties. These cyclic peptides have shown promise in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study, researchers at the University of California, San Francisco, utilized this compound to develop novel inhibitors of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their dysregulation is implicated in various diseases. The ability to selectively inhibit specific PPIs has significant therapeutic potential, and 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid has been shown to be an effective building block for designing such inhibitors.

The structural complexity of 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid also makes it a valuable tool for studying protein folding and stability. A study published in the Biochemical Journal used this compound to investigate the effects of different amino acid modifications on protein conformation and function. The results provided insights into the mechanisms underlying protein misfolding and aggregation, which are relevant to neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its applications in medicinal chemistry, this compound has also found use in materials science. Researchers at the Massachusetts Institute of Technology have explored the use of 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid as a functional monomer for the synthesis of advanced polymers with tunable properties. These polymers have potential applications in drug delivery systems, tissue engineering, and other biomedical devices.

In conclusion, 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid (CAS No. 2171849-84-4) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structure and properties make it an invaluable tool for researchers working on the development of novel therapeutic agents and advanced materials. As research continues to uncover new uses for this compound, its importance in these fields is likely to grow even further.